Cas no 135321-84-5 (Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate)

Methyl 4-(N-(tert-butoxycarbonyl)carbamimidoyl)benzoate is a protected carbamimidoyl benzoate derivative widely used in organic synthesis and pharmaceutical research. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The methyl ester moiety offers versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly valuable in peptide and heterocycle synthesis, where its carbamimidoyl group serves as a precursor for amidine or guanidine functionalities. Its well-defined reactivity profile and compatibility with standard synthetic protocols make it a reliable intermediate for constructing complex molecular architectures.
Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate structure
135321-84-5 structure
Product Name:Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
CAS No:135321-84-5
MF:C14H18N2O4
MW:278.303723812103
MDL:MFCD20261468
CID:842910
PubChem ID:135743590
Update Time:2025-06-12

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
    • Methyl 4-(N-(tert-butoxycarbonyl)-carbAmimidoyl)benzoate
    • (Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate
    • METHYL 4-(N-BOC-CARBAMIMIDOYL)BENZOATE
    • methyl 4-[(Z)-N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoate
    • Methyl 4-[N'-(tert-butoxycarbonyl)carbamimidoyl]benzoate
    • CS-0037726
    • Methyl 4-[N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoate
    • 135321-84-5
    • DB-343348
    • MFCD20261468
    • DTXSID70601765
    • AKOS024259279
    • SY103819
    • MDL: MFCD20261468
    • Inchi: 1S/C14H18N2O4/c1-14(2,3)20-13(18)16-11(15)9-5-7-10(8-6-9)12(17)19-4/h5-8H,1-4H3,(H2,15,16,18)
    • InChI Key: RFBFIJGVXOAJBX-UHFFFAOYSA-N
    • SMILES: O(C(NC(C1C=CC(C(=O)OC)=CC=1)=N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 278.12700
  • Monoisotopic Mass: 278.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 90.98000
  • LogP: 2.81390

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Security Information

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Production Method

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:135321-84-5)4-(N-叔丁氧基羰基)脒基苯甲酸甲酯
Order Number:LE5676840
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
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Additional information on Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate

Comprehensive Overview of Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate (CAS No. 135321-84-5)

Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate (CAS No. 135321-84-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring a tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in peptide synthesis and drug development. Its unique structure, combining a benzoate ester with a carbamimidoyl moiety, makes it a valuable intermediate for constructing complex molecules. Researchers often search for "Boc-protected benzoate derivatives" or "CAS 135321-84-5 applications," reflecting its relevance in modern synthetic chemistry.

The compound's significance is underscored by its role in addressing contemporary challenges in green chemistry and sustainable synthesis. With growing interest in environmentally friendly processes, Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate is frequently explored for its potential in catalytic reactions and biodegradable materials. Searches for "Boc group stability in ester derivatives" or "135321-84-5 solubility" highlight user concerns about its practical handling and reactivity. Its compatibility with microwave-assisted synthesis—a trending topic in lab efficiency—further enhances its appeal.

From a structural perspective, the carbaMiMidoyl functional group introduces intriguing electronic properties, making this compound a subject of computational chemistry studies. Queries like "CAS 135321-84-5 NMR data" or "tert-butoxycarbonyl hydrolysis conditions" indicate demand for detailed analytical protocols. The compound's crystalline form and melting point (often searched alongside "Methyl 4-(N-Boc-carbaMiMidoyl)benzoate characterization") are critical for quality control in industrial applications.

In drug discovery, this molecule serves as a building block for heterocyclic compounds, particularly those targeting enzyme inhibition. Recent publications linking it to "kinase inhibitor scaffolds" have driven academic interest. Its benzoate ester segment also contributes to studies on prodrug design, answering frequent searches about "esterase-sensitive prodrugs" and "controlled release formulations."

Storage and handling recommendations for CAS 135321-84-5 often appear in technical forums, emphasizing the need for anhydrous conditions due to the Boc group's sensitivity to moisture. This aligns with broader industry searches for "moisture-sensitive reagent storage" solutions. The compound's stability under various pH conditions—another hot topic in "pharmaceutical excipient compatibility" discussions—makes it a versatile candidate for formulation studies.

Emerging applications in bioconjugation chemistry have positioned Methyl 4-(N-(tert-butoxycarbonyl)carbaMiMidoyl)benzoate as a tool for antibody-drug conjugate (ADC) development. This connects to trending searches about "linker molecules in ADCs" and "site-specific protein modification." Its dual functionality—the reactive carbaMiMidoyl group and the cleavable ester—enables innovative approaches in targeted drug delivery systems.

Analytical method development for this compound frequently involves HPLC-UV and LC-MS techniques, addressing common queries like "135321-84-5 chromatographic separation." The tert-butoxycarbonyl group's distinctive fragmentation pattern in mass spectrometry makes it a useful teaching example for "MS interpretation of protected compounds"—a sought-after skill in analytical chemistry training.

In material science, derivatives of Methyl 4-(N-Boc-carbaMiMidoyl)benzoate contribute to supramolecular polymers research, responding to growing interest in "hydrogen-bonded networks." Its aromatic core and directional carbaMiMidoyl interactions enable precise molecular assembly, a key focus in "smart material design" discussions.

The compound's patent landscape reveals applications in agrochemicals, particularly as intermediates for crop protection agents. This correlates with searches for "Boc-protected amidine pesticides" and "benzoate ester bioactive compounds." Its metabolic stability—often investigated through "in vitro microsomal assays"—adds another dimension to its utility profile.

As regulatory emphasis on ICH Q3D elemental impurities grows, the metal content specifications for CAS 135321-84-5 gain importance. Laboratories frequently search for "heavy metal limits in synthetic intermediates," reflecting quality assurance priorities. The compound's compatibility with continuous flow chemistry—a major industry trend—also positions it as a candidate for scalable manufacturing processes.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:135321-84-5)4-(N-叔丁氧基羰基)脒基苯甲酸甲酯
LE5676840
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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